Cas no 120462-51-3 (Nimbanal)

• Product Name: Nimbanal
• CAS No: 120462-51-3
• MF: C₂₉H₃₄O₈
• MW: 510.575469493866
• CID: 209147
• PubChem ID: 14194023
• Update Time: 2025-04-19

Nimbanal Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[b]naphtho[2,3-d]furan-10-aceticacid,5-(acetyloxy)-6-formyl-2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aR,4aS,5R,5aS,6R,9aR,10S,10aR)-
• Nimbanal
• 2H-Cyclopenta[b]naphtho[2,3-d]furan-10-aceticacid,5-(acetyloxy)-6-formyl-2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-1
• 2H-Cyclopenta[b]naphtho[2,3-d]furan-10-aceticacid,5-(acetyloxy)-6-formyl-2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aR,4aS,5R,5aS,6R,9aR,10S,10
• NIMBANAL,OFF-WHITE SOLID
• (+)-Nimbanal
• 24-Nor-12,13-secochola-2,13,20,22-tetraen-12-oicacid, 6-(acetyloxy)-7,15:21,23-diepoxy-4-formyl-4,8-dimethyl-1-oxo-, methylester, (4a,5a,6a,7a,15b,17a)-
• (4α,5α,6α,7α,15β,17α)-6-(Acetyloxy)-7,15:21,23-diepoxy-4-forMyl-4,8-diMethyl-1-oxo-24-nor-12,13-secochola-2,13,20,22-tetraen-12-oic Acid Methyl Ester
• (2R,3aR,4aS,5R,5aS,6R,9aR,10S,10aR)-5-(Acetyloxy)-6-forMyl-2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-1,6,9a,10a-tetraMethyl-9-oxo-2H-cyclopenta[b]naphtho[2,3-d]furan-10-acetic Acid Methyl Ester
• methyl 2-[(1S,2R,3S,4R,8R,9S,10R,13R,15R)-2-acetyloxy-4-formyl-13-(furan-3-yl)-4,8,10,12-tetramethyl-7-oxo-16-oxatetracyclo[8.6.0.03,8.011,15]hexadeca-5,11-dien-9-yl]acetate
• 120462-51-3
• DTXSID20557187
• Methyl [(2R,3aR,4aS,5R,5aS,9aR,10S,10aR)-5-(acetyloxy)-6-formyl-2-(furan-3-yl)-1,6,9a,10a-tetramethyl-9-oxo-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-2H-cyclopenta[b]naphtho[2,3-d]furan-10-yl]acetate
• J-004349
• SCHEMBL22091576
• methyl 2-((1S,2R,3S,4R,8R,9S,10R,13R,15R)-2-acetyloxy-4-formyl-13-(furan-3-yl)-4,8,10,12-tetramethyl-7-oxo-16-oxatetracyclo(8.6.0.03,8.011,15)hexadeca-5,11-dien-9-yl)acetate

• Inchi： 1S/C29H34O8/c1-15-18(17-8-10-35-13-17)11-19-23(15)29(5)20(12-22(33)34-6)28(4)21(32)7-9-27(3,14-30)25(28)24(26(29)37-19)36-16(2)31/h7-10,13-14,18-20,24-26H,11-12H2,1-6H3/t18-,19-,20-,24-,25+,26-,27+,28+,29-/m1/s1
• InChI Key： KTZMJZLZKQMODA-AGKCECBESA-N
• SMILES： O1[C@@H]2C[C@@H](C3=COC=C3)C(C)=C2[C@]2(C)[C@H]1[C@@H]([C@H]1[C@@](C=O)(C)C=CC([C@]1(C)[C@H]2CC(=O)OC)=O)OC(C)=O

Computed Properties

• Exact Mass: 510.22500
• Monoisotopic Mass: 510.22536804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 109.11000
• LogP: 3.94830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids